Ilicicolin H

• IUPAC Name: 3-[(1R,2S,4aS,7S,8aR)-4,7-dimethyl-1-[(E)-prop-1-enyl]-1,2,4a,5,6,7,8,8a-octahydronaphthalene-2-carbonyl]-4-hydroxy-5-(4-hydroxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C27H31NO4/c1-4-5-20-21-12-15(2)6-11-19(21)16(3)13-22(20)25(30)24-26(31)23(14-28-27(24)32)17-7-9-18(29)10-8-17/h4-5,7-10,13-15,19-22,29H,6,11-12H2,1-3H3,(H2,28,31,32)/b5-4+/t15-,19+,20+,21-,22+/m0/s1
• InChI Key: BYVVOONSAAQMKI-RFKCMYLBSA-N
• Canonical SMILES: CC=CC1C2CC(CCC2C(=CC1C(=O)C3=C(C(=CNC3=O)C4=CC=C(C=C4)O)O)C)C
• Isomeric SMILES: C/C=C/[C@@H]1[C@H]2C[C@H](CC[C@@H]2C(=C[C@H]1C(=O)C3=C(C(=CNC3=O)C4=CC=C(C=C4)O)O)C)C
• Molecular Formula: C27H31NO4
• Molecular Weight: 433.5 g/mol
• CAS No.: 12689-26-8

Description

Ilicicolin H is a natural product isolated from the fungus Cylindrocladium ilicicola. It is known for its potent and broad-spectrum antifungal activities. The compound exhibits a novel mechanism of action by inhibiting the yeast cytochrome bc1 complex at the Qn site, making it a valuable tool in antifungal research .

Mechanism of Action

Target of Action

Ilicicolin H, a polyketide-nonribosomal peptide synthase (NRPS) natural product, primarily targets the mitochondrial cytochrome bc1 reductase . This enzyme plays a crucial role in the electron transport chain, a key component of cellular respiration in fungi .

Mode of Action

This compound exhibits a unique mode of action by inhibiting the yeast cytochrome bc1 complex at the Qn site . This inhibition disrupts the electron transport chain, thereby affecting the energy production in fungal cells .

Biochemical Pathways

The backbone of this compound is assembled by a polyketide-nonribosomal peptide synthethase (IliA), and then offloaded with a tetramic acid moiety. Similar to tenellin biosynthesis, the tetramic acid is then converted to pyridone by a putative P450, IliC . The disruption of the electron transport chain by this compound leads to mitochondrial respiration disturbance, increased intracellular ATP, and reactive oxygen species generation .

Pharmacokinetics

This compound has shown relatively good pharmacokinetic properties in mice, with low clearance of 16 mL/min/kg, a reasonable half-life (2.5 h), and excellent oral bioavailability (F = 72%) .

Result of Action

The inhibition of the cytochrome bc1 complex by this compound leads to a disruption in the energy production of fungal cells, resulting in their death . It displays potent and broad-spectrum antifungal activities, with sub-μg/mL MICs against Candida spp., Aspergillus fumigatus, and Cryptococcus spp .

Action Environment

The efficacy of this compound can be influenced by various environmental factors. For instance, its antifungal activity may be reduced in vivo, possibly due to high plasma protein binding

Biochemical Analysis

Biochemical Properties

Ilicicolin H interacts with mitochondrial cytochrome bc1 reductase . The backbone of this compound is assembled by a polyketide-nonribosomal peptide synthethase (IliA), and then offloaded with a tetramic acid moiety . The decalin portion is most possibly constructed by a S-adenosyl-l-methionine (SAM)-dependent Diels-Alderase (IliD) .

Cellular Effects

This compound displays potent inhibition of the mitochondrial cytochrome bc1 reductase . Its activities in vivo are reduced, possibly due to strong binding potency with plasma protein .

Molecular Mechanism

The mechanism of action of this compound involves inhibiting the yeast cytochrome bc1 complex at the Qn site . It shows a novel mode of action, with potent inhibition of the mitochondrial cytochrome bc1 reductase .

Temporal Effects in Laboratory Settings

This compound shows reduced activities in vivo

Dosage Effects in Animal Models

This compound exhibited in vivo efficacy in murine models of Candida albicans and Cryptococcus neoformans infections, but efficacy may have been limited by high plasma protein binding

Metabolic Pathways

The backbone of this compound is assembled by a polyketide-nonribosomal peptide synthethase (IliA), and then offloaded with a tetramic acid moiety

Subcellular Localization

This compound targets mitochondrial cytochrome bc1 reductase , suggesting its subcellular localization in the mitochondria

Preparation Methods

Synthetic Routes and Reaction Conditions: The biosynthesis of Ilicicolin H involves a polyketide-nonribosomal peptide synthetase pathway. The backbone of this compound is assembled by a polyketide-nonribosomal peptide synthetase, followed by the addition of a tetramic acid moiety. This tetramic acid is then converted to pyridone by a putative P450 enzyme. The decalin portion of the molecule is constructed by a S-adenosyl-L-methionine-dependent Diels-Alderase .

Industrial Production Methods: Industrial production of this compound can be achieved through heterologous expression of its biosynthetic gene cluster in suitable host organisms such as Aspergillus nidulans. This method allows for the large-scale production of this compound and its analogues .

Chemical Reactions Analysis

Types of Reactions: Ilicicolin H undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide or potassium cyanide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of this compound can lead to the formation of hydroxylated derivatives, while reduction can yield deoxygenated products .

Scientific Research Applications

Ilicicolin H has a wide range of scientific research applications:

Chemistry: It serves as a model compound for studying polyketide-nonribosomal peptide synthetase pathways and Diels-Alder reactions.

Biology: this compound is used to investigate the role of the cytochrome bc1 complex in fungal cells.

Medicine: Due to its potent antifungal properties, this compound is explored as a potential therapeutic agent for treating fungal infections.

Industry: The compound’s unique structure and bioactivity make it a candidate for developing new antifungal agents and agricultural fungicides.

Comparison with Similar Compounds

Tenellin: Shares a similar 2-pyridone motif with Ilicicolin H.

Desmethylbassianin: Structurally related due to the presence of a pyridone moiety.

Aspyridone: Another compound with a similar biosynthetic pathway.

Leporine: Contains a decalin moiety similar to this compound.

Lovastatin: The decalin portion of this compound resembles that of lovastatin.

Uniqueness: this compound is unique due to its dual structural motifs—2-pyridone and decalin—and its novel mechanism of action targeting the cytochrome bc1 complex. This combination of features makes it a valuable compound for both research and potential therapeutic applications .

Biological Activity

Ilicicolin H is a polyketide-derived natural product known for its potent antifungal properties. Isolated from the fungus Gliocladium roseum, this compound has garnered significant attention due to its unique mechanism of action and broad-spectrum efficacy against various fungal pathogens.

This compound is characterized by its ability to inhibit the mitochondrial cytochrome bc1 complex, specifically targeting the Qn site. This inhibition disrupts mitochondrial respiration, leading to cell death in susceptible fungi. The compound demonstrates an IC50 value of approximately 3-5 nM against Saccharomyces cerevisiae and Candida albicans, indicating its high potency in vitro .

Table 1: Summary of this compound's Biological Activity

Parameter	Value
Source	Gliocladium roseum
Target	Cytochrome bc1 complex
IC50 (S. cerevisiae)	3-5 nM
IC50 (C. albicans)	2-3 ng/mL
Oral Bioavailability	72%
Plasma Protein Binding	High

Antifungal Spectrum

This compound exhibits a broad antifungal spectrum, effective against clinically relevant pathogens such as Candida spp., Aspergillus fumigatus, and Cryptococcus neoformans. The minimal inhibitory concentrations (MICs) are reported to be sub-μg/mL, showcasing its potential as a therapeutic agent in treating systemic fungal infections .

Case Studies

• In Vivo Efficacy : In murine models, this compound demonstrated significant efficacy against Candida albicans and Cryptococcus neoformans. However, its in vivo activity was limited by high plasma protein binding, which reduced the effective concentration of the drug in circulation .
• Resistance Studies : Research has identified this compound-resistant mutants in S. cerevisiae and C. albicans, revealing that resistance is associated with mutations in the cytochrome b gene affecting ubiquinone binding sites. These findings underscore the importance of understanding resistance mechanisms for future drug development .

Pharmacokinetics and Structural Modifications

The pharmacokinetic profile of this compound shows low clearance rates (16 mL/min/kg) and a reasonable half-life (2.5 hours). Despite its favorable properties, the high plasma protein binding poses challenges for therapeutic use. Efforts to modify the structure of this compound aim to reduce protein binding and enhance antifungal potency .

Table 2: Pharmacokinetic Properties of this compound

Property	Value
Clearance	16 mL/min/kg
Half-life	2.5 hours
Oral Bioavailability	72%
Plasma Protein Binding	High

Future Directions

The ongoing research into this compound includes structural modifications to improve its pharmacological profile and reduce resistance development. The identification of biosynthetic gene clusters responsible for ilicicolin production in fungi like Trichoderma reesei opens avenues for biotechnological applications and enhanced yield production .